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Compound of Interest

Desmethyl-YM-298198
Compound Name:
hydrochloride

Cat. No. B560239

Application Note and Protocol
Audience: Researchers, scientists, and drug development professionals.
Introduction

Desmethyl-YM-298198 hydrochloride is a potent and selective non-competitive antagonist of
the metabotropic glutamate receptor 1 (mGIluR1), with an IC50 of 16 nM.[1][2] It is a derivative
of the mGIuR1 antagonist YM-298198. Accurate and consistent preparation of stock solutions
is critical for reliable in vitro and in vivo experimental results. Dimethyl sulfoxide (DMSO) is a
common solvent for dissolving small molecules like Desmethyl-YM-298198 hydrochloride
due to its excellent solubilizing properties. This document provides a detailed protocol for the
preparation, storage, and handling of stock solutions of Desmethyl-YM-298198 hydrochloride
in DMSO.

Chemical and Physical Properties

A summary of the key quantitative data for Desmethyl-YM-298198 hydrochloride is presented
in the table below.
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Property Value References
Molecular Weight 364.89 g/mol

Molecular Formula C17H20N4OS-HCI

Purity >98%

Solubility in DMSO Up to 50 mM

Appearance Solid powder

CAS Number 1177767-57-5 [3]

Experimental Protocol

This protocol outlines the steps to prepare a 50 mM stock solution of Desmethyl-YM-298198
hydrochloride in DMSO.

Materials:

o Desmethyl-YM-298198 hydrochloride powder

¢ Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)
 Sterile microcentrifuge tubes or amber glass vials

o Calibrated analytical balance

o Vortex mixer

¢ Pipettes and sterile filter tips

Safety Precautions:

o Wear appropriate personal protective equipment (PPE), including a lab coat, safety glasses,
and gloves.

e Handle the Desmethyl-YM-298198 hydrochloride powder in a chemical fume hood to
prevent inhalation.
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Procedure:

o Determine the required mass: To prepare 1 mL of a 50 mM stock solution, the required mass
of Desmethyl-YM-298198 hydrochloride is calculated as follows:

o Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

o Mass (mg) = 50 mmol/L x 0.001 L x 364.89 g/mol x 1000 mg/g = 18.24 mg
e Weighing the compound:

o Tare a clean, dry microcentrifuge tube or vial on an analytical balance.

o Carefully weigh 18.24 mg of Desmethyl-YM-298198 hydrochloride powder and add it to
the tared tube.

e Dissolving the compound:
o Add 1 mL of anhydrous DMSO to the tube containing the powder.

o Cap the tube securely and vortex thoroughly for 1-2 minutes until the solid is completely
dissolved.

o Visually inspect the solution to ensure there are no undissolved particles. If necessary,
gentle warming (e.g., in a 37°C water bath) or sonication can be used to aid dissolution.[4]

» Aliquoting and Storage:

o Once the compound is fully dissolved, aliquot the stock solution into smaller, single-use
volumes in sterile microcentrifuge tubes. This is crucial to avoid repeated freeze-thaw
cycles which can lead to degradation of the compound.[4][5]

o Store the aliquots at -20°C or -80°C for long-term storage.[4][5] When stored properly, the
stock solution should be stable for at least 6 months.[4][5]

o For short-term storage (up to one month), aliquots can be stored at -20°C.[4][5]

Preparation of Working Solutions:
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For cell-based assays, the final concentration of DMSO should be kept low (typically below
0.5%) to minimize cytotoxicity.[5]

o Example Dilution to a 50 uM Working Concentration:
o Thaw a frozen aliquot of the 50 mM stock solution at room temperature.

o Prepare the working solution by diluting the stock solution 1:1000 in the desired cell
culture medium or buffer. For example, add 1 pL of the 50 mM stock solution to 999 uL of
medium.

Workflow and Signaling Pathway Diagrams

Workflow for Preparing Desmethyl-YM-298198 Hydrochloride Stock Solution
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Caption: Workflow for the preparation of a 50 mM stock solution of Desmethyl-YM-298198
hydrochloride in DMSO.
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Caption: Desmethyl-YM-298198 hydrochloride acts as a non-competitive antagonist at the
MGIuR1 receptor.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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and industry. Email: info@benchchem.com
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